Cas no 2223035-26-3 (2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine)

2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine structure
2223035-26-3 structure
Product Name:2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
CAS No:2223035-26-3
MF:C13H19BN2O2
MW:246.113163232803
CID:5714161
PubChem ID:45785848
Update Time:2023-10-15

2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
    • AKOS015947657
    • 5-(CYCLOPROPYL)PYRAZINE-2-BORONIC ACID PINACOL ESTER
    • 2223035-26-3
    • CS-0368367
    • MB09581
    • Pyrazine, 2-cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 2-Cyclopropyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazine
    • Inchi: 1S/C13H19BN2O2/c1-12(2)13(3,4)18-14(17-12)11-8-15-10(7-16-11)9-5-6-9/h7-9H,5-6H2,1-4H3
    • InChI Key: BLTOSEPJCJZPAA-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C(C=N2)C2CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 246.1539580g/mol
  • Monoisotopic Mass: 246.1539580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 357.7±42.0 °C(Predicted)
  • pka: 1.81±0.10(Predicted)
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